2-[[(E)-2-(2-chlorophenyl)ethenyl]sulfonyl-ethylamino]-N-ethylacetamide

• IUPAC Name: 2-[[(E)-2-(2-chlorophenyl)ethenyl]sulfonyl-ethylamino]-N-ethylacetamide
• InChI: InChI=1S/C14H19ClN2O3S/c1-3-16-14(18)11-17(4-2)21(19,20)10-9-12-7-5-6-8-13(12)15/h5-10H,3-4,11H2,1-2H3,(H,16,18)/b10-9+
• InChI Key: FXRDOTAIVRJNSU-MDZDMXLPSA-N
• Canonical SMILES: CCNC(=O)CN(CC)S(=O)(=O)C=CC1=CC=CC=C1Cl
• Isomeric SMILES: CCNC(=O)CN(CC)S(=O)(=O)/C=C/C1=CC=CC=C1Cl
• Molecular Formula: C14H19ClN2O3S
• Molecular Weight: 330.8 g/mol

Description

2-[[(E)-2-(2-chlorophenyl)ethenyl]sulfonyl-ethylamino]-N-ethylacetamide is a chemical compound that is widely used in scientific research. It is a member of the sulfonamide family of compounds and is often referred to by its abbreviation, CES.

Scientific Research Applications

Synthesis and Characterization

Sulfonyl-containing compounds are often synthesized and characterized for their structural and physicochemical properties. For example, Bhattacharjee et al. (2011) synthesized a series of Schiff bases starting from a compound similar in structure to the query, focusing on CNS depressant activity, which underscores the importance of sulfonyl compounds in pharmacological research (Bhattacharjee, Saravanan, & Mohan, 2011).

Biological and Pharmacological Activities

Research on sulfonyl derivatives often aims to evaluate their biological and pharmacological potentials. For instance, Fadel and Al-Azzawi (2021) designed and synthesized new compounds with sulfonyl groups, showing significant antimicrobial activity, indicating the potential of such compounds in developing new antimicrobial agents (Fadel & Al-Azzawi, 2021).

Applications in Material Science

Sulfonyl compounds also find applications in material science. Sassaki et al. (2001) isolated sulfonoglycolipids from lichenized basidiomycete, showcasing the use of sulfonyl derivatives in understanding complex biological matrices and potentially developing new materials with specific properties (Sassaki, Gorin, Tischer, & Iacomini, 2001).

Anticancer Research

The exploration of sulfonyl compounds in anticancer research is notable. Ghorab et al. (2015) investigated novel sulfonamide derivatives for their cytotoxic activities against breast and colon cancer cell lines, demonstrating the therapeutic potential of sulfonyl-based compounds in oncology (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).